Cas no 97416-75-6 (2-methyl-3-phenylbutanal)

• Product Name: 2-methyl-3-phenylbutanal
• CAS No: 97416-75-6
• MF: C₁₁H₁₄O
• MW: 162.228263378143
• CID: 810427
• PubChem ID: 3024886
• Update Time: 2025-06-11

2-methyl-3-phenylbutanal Chemical and Physical Properties

Names and Identifiers

• Benzenepropanal, a,b-dimethyl-
• 2,3-dimethyl-3-phenylpropionaldehyde
• 2-methyl-3-phenylbutanal
• NS00065916
• EN300-1868193
• 97416-75-6
• DTXSID00913929
• SCHEMBL5087582
• EINECS 306-822-9

• Inchi： 1S/C11H14O/c1-9(8-12)10(2)11-6-4-3-5-7-11/h3-10H,1-2H3
• InChI Key： SMEMYAIGCRAVQX-UHFFFAOYSA-N
• SMILES： O=CC(C)C(C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 162.104465
• Monoisotopic Mass: 162.104465
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1
• XLogP3: 2.5

Experimental Properties

• Density: 0.953
• Boiling Point: 222.9°Cat760mmHg
• Flash Point: 90.7°C
• Refractive Index: 1.497

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-methyl-3-phenylbutanal

Comprehensive Overview of 2-Methyl-3-phenylbutanal (CAS No. 97416-75-6): Properties, Applications, and Industry Insights

2-Methyl-3-phenylbutanal (CAS No. 97416-75-6) is a versatile aromatic aldehyde widely recognized for its unique olfactory profile and functional versatility in fragrance and flavor formulations. This compound, characterized by its molecular formula C11H14O, belongs to the family of phenyl-substituted aldehydes, which are pivotal in creating complex scent profiles for perfumery and food additives. Its chemical structure combines a phenyl ring with a branched aliphatic chain, contributing to its sweet, fruity, and slightly woody aroma—a feature highly sought after in luxury fragrances and gourmet flavorings.

In recent years, the demand for sustainable and natural-inspired aroma chemicals has surged, driven by consumer preferences for eco-friendly products. While 2-methyl-3-phenylbutanal is synthetically derived, its olfactory characteristics mimic those found in nature, making it a valuable ingredient in green chemistry initiatives. Researchers and manufacturers are increasingly exploring biocatalytic synthesis methods to produce such compounds with reduced environmental impact, aligning with global trends like the EU’s Green Deal and the Flavors and Fragrances (F&F) industry’s sustainability goals.

The application spectrum of 2-methyl-3-phenylbutanal extends beyond perfumery. It serves as a key intermediate in pharmaceutical synthesis, particularly in the development of chiral building blocks for active pharmaceutical ingredients (APIs). Its stereochemical properties enable precise molecular modifications, catering to the growing need for enantioselective synthesis in drug development. This dual utility in F&F and pharmaceuticals underscores its industrial significance.

From a market perspective, 2-methyl-3-phenylbutanal is part of a broader category of high-value fine chemicals. Analysts note rising investments in custom synthesis and specialty aroma chemicals, fueled by the expansion of the personal care and functional food sectors. Innovations in microencapsulation technologies have further enhanced its stability in end products, addressing challenges related to volatility and oxidation sensitivity—common concerns for aldehydes in formulations.

Quality control and regulatory compliance are critical for CAS No. 97416-75-6. The compound must adhere to standards set by organizations like the International Fragrance Association (IFRA) and the Food and Drug Administration (FDA). Recent updates to REACH regulations in Europe have prompted manufacturers to conduct rigorous toxicological assessments and lifecycle analyses, ensuring safety and sustainability. These measures align with consumer demands for transparent ingredient sourcing and clean-label products.

In conclusion, 2-methyl-3-phenylbutanal exemplifies the intersection of chemistry, innovation, and market dynamics. Its role in fragrance creation, flavor enhancement, and pharmaceutical synthesis highlights its multidisciplinary relevance. As industries pivot toward sustainable practices and precision chemistry, this compound is poised to remain a cornerstone of specialty chemical applications, offering both functional and economic value to stakeholders across the supply chain.